N~2~-(5-chloro-2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-5-chloro-2-methoxyanilino]acetamide
• InChI: InChI=1S/C15H15ClN2O4S/c1-22-14-8-7-11(16)9-13(14)18(10-15(17)19)23(20,21)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H2,17,19)
• InChI Key: NEEPZTLOQFHGEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)N(CC(=O)N)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C15H15ClN2O4S
• Molecular Weight: 354.8 g/mol

Description

N~2~-(5-chloro-2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as CGP 49823, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of NMDA receptor antagonists and has been shown to have a wide range of effects on the central nervous system.

Mechanism of Action

N~2~-(5-chloro-2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 49823 acts as an antagonist of the NMDA receptor, which is a type of glutamate receptor that is involved in synaptic plasticity and learning and memory. By blocking the NMDA receptor, this compound 49823 can reduce the excitotoxicity that is associated with a variety of neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound 49823 has been shown to have a variety of biochemical and physiological effects. It can reduce the levels of pro-inflammatory cytokines in the brain, which can contribute to the neuroprotective effects of the compound. It can also increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in synaptic plasticity and neurogenesis. This compound 49823 has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of N~2~-(5-chloro-2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 49823 is that it has been extensively studied in animal models and has been shown to have a wide range of effects on the central nervous system. This makes it a useful tool for studying the mechanisms underlying neurological and psychiatric disorders. However, one limitation of this compound 49823 is that it has a relatively short half-life in the body, which can make it difficult to administer in clinical settings.

Future Directions

There are several future directions for research on N~2~-(5-chloro-2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 49823. One area of interest is the potential use of the compound in the treatment of traumatic brain injury and spinal cord injury. Another area of interest is the potential use of the compound in the treatment of depression and anxiety. Additionally, there is interest in developing more potent and selective NMDA receptor antagonists that can be used in clinical settings. Finally, there is interest in exploring the potential use of this compound 49823 in combination with other drugs for the treatment of neurological and psychiatric disorders.

Scientific Research Applications

N~2~-(5-chloro-2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 49823 has been extensively studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of stroke, traumatic brain injury, and spinal cord injury. It has also been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety.